Cas no 2097973-94-7 (1-(Tert-butyl) 3-ethyl 4-(isobutylamino)piperidine-1,3-dicarboxylate)

• Product Name: 1-(Tert-butyl) 3-ethyl 4-(isobutylamino)piperidine-1,3-dicarboxylate
• CAS No: 2097973-94-7
• MF: C₁₇H₃₂N₂O₄
• MW: 328.446985244751
• CID: 5042972
• Update Time: 2025-06-14

1-(Tert-butyl) 3-ethyl 4-(isobutylamino)piperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl) 3-ethyl 4-(isobutylamino)piperidine-1,3-dicarboxylate
• 1-O-tert-butyl 3-O-ethyl 4-(2-methylpropylamino)piperidine-1,3-dicarboxylate
• 1-(Tert-butyl) 3-ethyl 4-(isobutylamino)piperidine-1,3-dicarboxylate

• Inchi： 1S/C17H32N2O4/c1-7-22-15(20)13-11-19(16(21)23-17(4,5)6)9-8-14(13)18-10-12(2)3/h12-14,18H,7-11H2,1-6H3
• InChI Key： RTIDLBDMYONTII-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN(C(=O)OC(C)(C)C)CCC1NCC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 404
• XLogP3: 3
• Topological Polar Surface Area: 67.9

Additional information on 1-(Tert-butyl) 3-ethyl 4-(isobutylamino)piperidine-1,3-dicarboxylate

Recent Advances in the Study of 1-(Tert-butyl) 3-ethyl 4-(isobutylamino)piperidine-1,3-dicarboxylate (CAS: 2097973-94-7)

The compound 1-(Tert-butyl) 3-ethyl 4-(isobutylamino)piperidine-1,3-dicarboxylate (CAS: 2097973-94-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative is being explored for its potential applications in drug discovery, particularly as a key intermediate in the synthesis of novel therapeutic agents. The unique structural features of this compound, including its tert-butyl and ethyl ester groups, make it a versatile building block for the development of biologically active molecules.

Recent studies have focused on optimizing the synthetic routes for 1-(Tert-butyl) 3-ethyl 4-(isobutylamino)piperidine-1,3-dicarboxylate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that enhances the efficiency of the carboxylation step, reducing byproduct formation and enabling scalable production. This advancement is particularly relevant for pharmaceutical companies aiming to incorporate this intermediate into large-scale drug manufacturing processes.

In terms of biological applications, preliminary research indicates that derivatives of 1-(Tert-butyl) 3-ethyl 4-(isobutylamino)piperidine-1,3-dicarboxylate show promising activity as modulators of central nervous system (CNS) targets. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that structurally similar compounds exhibit high affinity for sigma receptors, suggesting potential applications in neurological disorders. While the exact mechanism of action for 2097973-94-7 derivatives is still under investigation, these findings open new avenues for CNS drug development.

The pharmacokinetic properties of 1-(Tert-butyl) 3-ethyl 4-(isobutylamino)piperidine-1,3-dicarboxylate and its derivatives have also been a subject of recent research. A 2024 preclinical study reported in European Journal of Pharmaceutical Sciences examined the compound's metabolic stability and membrane permeability using in vitro models. The results indicated favorable absorption characteristics, though further optimization may be required to improve bioavailability for therapeutic applications.

From a safety perspective, current toxicological assessments of 2097973-94-7 and related compounds show an acceptable profile for research use. However, as highlighted in a recent review in Chemical Research in Toxicology, comprehensive in vivo studies are needed to fully evaluate the compound's safety before clinical translation. Researchers are particularly interested in understanding the potential off-target effects and long-term stability of derivatives based on this chemical scaffold.

Looking forward, the scientific community anticipates that 1-(Tert-butyl) 3-ethyl 4-(isobutylamino)piperidine-1,3-dicarboxylate will continue to serve as an important tool in medicinal chemistry. Its structural flexibility allows for diverse modifications, making it valuable for structure-activity relationship studies. Several pharmaceutical companies have included derivatives of this compound in their drug discovery pipelines, particularly for CNS and inflammatory indications. As research progresses, we expect to see more detailed reports on the therapeutic potential and clinical applications of molecules derived from this chemical entity.